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molecular formula C8H16N2 B1625716 N-(Pyrrolidin-3-ylmethyl)cyclopropanamine CAS No. 91187-89-2

N-(Pyrrolidin-3-ylmethyl)cyclopropanamine

Cat. No. B1625716
CAS RN: 91187-89-2
M. Wt: 140.23 g/mol
InChI Key: ODXGUKYYNHKQBC-UHFFFAOYSA-N
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Patent
US04604401

Procedure details

A mixture of 13.6 g (59.0 mmol) of 1-(phenylmethyl)-N-cyclopropyl-3-pyrrolidinemethanamine, 0.5 g of 20% palladium on carbon and 140 ml of methanol was shaken in an atmosphere of hydrogen at about 50 psi and room temperature for 24 hours. The catalyst was removed by filtering through Celite, the filtrate concentrated and distilled in vacuo to give 6.3 g of N-cyclopropyl-3-pyrrolidinemethanamine, bp 88°-90° /13 mm.
Name
1-(phenylmethyl)-N-cyclopropyl-3-pyrrolidinemethanamine
Quantity
13.6 g
Type
reactant
Reaction Step One
Name
palladium on carbon
Quantity
0.5 g
Type
catalyst
Reaction Step One
Name
methanol
Quantity
140 mL
Type
solvent
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N-cyclopropyl-3-pyrrolidinemethanamine

Identifiers

REACTION_CXSMILES
C1(C[N:8]2[CH2:12][CH2:11][CH:10]([CH2:13][NH:14][CH:15]3[CH2:17][CH2:16]3)[CH2:9]2)C=CC=CC=1.[H][H]>[Pd].CO>[CH:15]1([NH:14][CH2:13][CH:10]2[CH2:11][CH2:12][NH:8][CH2:9]2)[CH2:17][CH2:16]1

Inputs

Step One
Name
1-(phenylmethyl)-N-cyclopropyl-3-pyrrolidinemethanamine
Quantity
13.6 g
Type
reactant
Smiles
C1(=CC=CC=C1)CN1CC(CC1)CNC1CC1
Name
palladium on carbon
Quantity
0.5 g
Type
catalyst
Smiles
[Pd]
Name
methanol
Quantity
140 mL
Type
solvent
Smiles
CO
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The catalyst was removed
FILTRATION
Type
FILTRATION
Details
by filtering through Celite
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated
DISTILLATION
Type
DISTILLATION
Details
distilled in vacuo

Outcomes

Product
Name
N-cyclopropyl-3-pyrrolidinemethanamine
Type
product
Smiles
C1(CC1)NCC1CNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 6.3 g
YIELD: CALCULATEDPERCENTYIELD 76.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.